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The table below summarizes the rosmarinic acid (RA) content found in various Lamiaceae species, as

reported in scientific literature.

Species Rosmarinic Acid Content (mg/g Dry Weight) Citation

Mentha spicata (Spearmint) 58.5 [1] [2]

Melissa officinalis (Lemon Balm) 39.8 [2]

Salvia officinalis (Common Sage) 29.6 [2]

Mentha longifolia 27.5 [2]

Mentha piperita (Peppermint) 24.6 [2]

Thymus citriodorous 21.8 [2]

Salvia virgata 13.9 [2]

Perovskia artemisoides 11.5 [2]

Rosmarinus officinalis (Rosemary) 7.2 [2]

Origanum vulgare (Oregano) 5.4 [2]
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Species Rosmarinic Acid Content (mg/g Dry Weight) Citation

Zataria multiflora 4.8 [2]

Thymus vulgaris (Thyme) 3.7 [2]

Nepetoideae Subfamily (76 species) 0.01 - 9.30 (range) [3]

Satureja hortensis (Summer Savory) Up to 84.3 (in commercial herb extracts) [3]

A comprehensive study of 96 Lamiaceae taxa confirmed that rosmarinic acid is consistently present in all

species of the subfamily Nepetoideae, but is generally absent from the subfamily Lamioideae [3]. The data

shows that Mentha spicata is a particularly outstanding source of RA [1] [2].

Key Experimental Protocols for Quantification

The comparative data presented relies on robust chromatographic techniques. Here are the detailed

methodologies from key studies.

HPLC Analysis for 29 Labiatae Species

This method was used to generate the primary quantitative data in the table above [2].

Instrumentation: Waters HPLC system with a diode array detector (DAD).

Column: ACE 5 C18 (250 × 4.6 mm), maintained at 30°C.
Mobile Phase: Gradient elution with:

Solvent A: 0.085% O-phosphoric acid in water.
Solvent B: 0.085% O-phosphoric acid in methanol.

Solvent C: 0.085% O-phosphoric acid in 2-propanol.
Flow Rate: 1.0 mL/min.

Detection: 330 nm.
Sample Preparation: Powdered plant material (200 mg) was ultrasonically extracted three times with

25 mL of a solvent mixture of water, methanol, and 2-propanol (each containing 0.085% O-phosphoric
acid) in a ratio of 80:10:10. The combined supernatants were centrifuged and diluted to 100 mL [2].
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TLC-Densitometric Method for Broad Screening

This method was employed in a large-scale screening of 96 Lamiaceae taxa [3].

Technique: Thin-Layer Chromatography coupled with densitometry.

Key Finding: This method confirmed the chemotaxonomic significance of RA, establishing its
presence across the Nepetoideae subfamily and general absence in Lamioideae [3].

Aqueous Extraction for High Yield

An optimized protocol for efficient RA extraction from Melissa officinalis achieved a 96% yield, which is

valuable for industrial applications [4].

Steps:

Defatting: Ground dried leaves were first washed with n-hexane.
Extraction: The material was refluxed with a 1:1 H₂O/ethanol mixture.

Partitioning: The extract was partitioned with n-butanol and toluene to remove impurities.
pH-Driven Purification: The pH of the aqueous fraction was carefully adjusted (to 4.5 and then

to 3.75) and partitioned with methyl tert-butyl ether (MTBE) to isolate RA [4].

This workflow illustrates the key steps for high-yield RA extraction:
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Dried Plant Material

Defatting with n-hexane

Reflux Extraction with
H₂O/Ethanol (1:1)

Liquid-Liquid Partitioning
(n-butanol, toluene)

pH Adjustment & MTBE Partitioning

High-Purity Rosmarinic Acid

Click to download full resolution via product page

Therapeutic Significance for Drug Development

The strong interest in quantifying RA sources is driven by its broad and potent bioactivities, which are highly

relevant to drug development.

Antifibrotic Effects: RA and extracts from Lamiaceae plants like Salvia miltiorrhiza and Perilla
frutescens show efficacy in attenuating fibrosis in liver, kidneys, heart, and lungs in experimental

models. The mechanisms involve attenuating oxidative stress, inflammation, and suppressing
the TGF-β and Wnt signaling pathways [5].

Neuroprotective Potential: RA has demonstrated potential in preventing Alzheimer's disease
pathology by inhibiting the heparin-induced aggregation of Tau protein into filaments, a key
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pathological hallmark [4].

Antioxidant and Anti-inflammatory: As a polyphenol, RA's core mechanism involves scavenging
free radicals and inhibiting pro-inflammatory cytokines, which underpins most of its therapeutic

applications [6] [7].
Antiviral and Antimicrobial: RA exhibits virostatic activity against viruses like HSV-1 and HIV-1, and

has antimicrobial properties against a range of bacteria and fungi [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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